Cas no 1351529-85-5 (2-(Tetrahydrofuran-3-yloxy)pyridine-4-boronic acid pinacol ester)

• Product Name: 2-(Tetrahydrofuran-3-yloxy)pyridine-4-boronic acid pinacol ester
• CAS No: 1351529-85-5
• MF: C₁₅H₂₂BNO₄
• MW: 291.15048456192
• MDL: MFCD12032390
• CID: 4695933
• Update Time: 2025-05-22

2-(Tetrahydrofuran-3-yloxy)pyridine-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(TETRAHYDROFURAN-3-YLOXY)PYRIDINE-4-BORONIC ACID PINACOL ESTER
• 2-((tetrahydrofuran-3-yl)oxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-(tetrahydrofuran-3-yloxy)-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-(Tetrahydrofuran-3-yloxy)pyridine-4-boronic acid pinacol ester

• MDL： MFCD12032390
• Inchi： 1S/C15H22BNO4/c1-14(2)15(3,4)21-16(20-14)11-5-7-17-13(9-11)19-12-6-8-18-10-12/h5,7,9,12H,6,8,10H2,1-4H3
• InChI Key： QUFHRKDGXTWDSH-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(C=2)OC2COCC2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 361
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(Tetrahydrofuran-3-yloxy)pyridine-4-boronic acid pinacol ester

Research Brief on 2-(Tetrahydrofuran-3-yloxy)pyridine-4-boronic acid pinacol ester (CAS: 1351529-85-5)

The compound 2-(Tetrahydrofuran-3-yloxy)pyridine-4-boronic acid pinacol ester (CAS: 1351529-85-5) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. As a boronic acid derivative, it serves as a crucial intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures that are prevalent in pharmaceuticals. This research brief aims to provide an overview of the latest advancements and applications of this compound, highlighting its role in the development of novel therapeutic agents.

Recent studies have demonstrated the efficacy of 2-(Tetrahydrofuran-3-yloxy)pyridine-4-boronic acid pinacol ester in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is implicated in various cancers and inflammatory diseases. The boronic ester moiety of this compound facilitates the formation of carbon-carbon bonds under mild conditions, making it an attractive choice for constructing pharmacophores with enhanced selectivity and potency.

In addition to its utility in kinase inhibitor synthesis, this compound has been employed in the development of proteolysis-targeting chimeras (PROTACs). PROTACs are a novel class of therapeutics that degrade target proteins via the ubiquitin-proteasome system. The boronic acid pinacol ester serves as a linker in these bifunctional molecules, connecting the target protein binder to the E3 ubiquitin ligase recruiter. Recent preclinical studies have shown promising results, with PROTACs incorporating this compound demonstrating improved pharmacokinetic properties and target engagement.

Another emerging application of 2-(Tetrahydrofuran-3-yloxy)pyridine-4-boronic acid pinacol ester is in the field of positron emission tomography (PET) imaging. Researchers have utilized this compound to radiolabel bioactive molecules with fluorine-18, enabling non-invasive imaging of disease biomarkers. The tetrahydrofuran-3-yloxy group enhances the solubility and bioavailability of the radiotracers, addressing a common challenge in PET probe development. Preliminary in vivo studies have shown high target specificity and low background noise, suggesting its potential for clinical translation.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-(Tetrahydrofuran-3-yloxy)pyridine-4-boronic acid pinacol ester. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproducts. Advances in flow chemistry and catalytic systems have shown particular promise, with some studies reporting yields exceeding 80% under continuous flow conditions. These innovations are expected to facilitate broader adoption of this compound in industrial settings.

In conclusion, 2-(Tetrahydrofuran-3-yloxy)pyridine-4-boronic acid pinacol ester (CAS: 1351529-85-5) represents a valuable tool in modern drug discovery and development. Its versatility in Suzuki-Miyaura couplings, PROTAC design, and PET imaging underscores its importance in the chemical biology and pharmaceutical industries. Ongoing research efforts aim to further expand its applications and address existing limitations, paving the way for novel therapeutic strategies.